N-cyclopentyl-2-(2-oxo-3-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamide

• IUPAC Name: N-cyclopentyl-2-(2-oxo-3-piperidin-1-ylsulfonylpyridin-1-yl)acetamide
• InChI: InChI=1S/C17H25N3O4S/c21-16(18-14-7-2-3-8-14)13-19-10-6-9-15(17(19)22)25(23,24)20-11-4-1-5-12-20/h6,9-10,14H,1-5,7-8,11-13H2,(H,18,21)
• InChI Key: KGCGBULIWOFZEM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=CN(C2=O)CC(=O)NC3CCCC3
• Molecular Formula: C17H25N3O4S
• Molecular Weight: 367.5 g/mol

Description

N-cyclopentyl-2-(2-oxo-3-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamide, also known as CP-690,550, is a small molecule drug that has been developed for the treatment of autoimmune diseases such as rheumatoid arthritis, psoriasis, and Crohn's disease. It is a potent and selective inhibitor of Janus kinase 3 (JAK3), which plays a crucial role in the signaling pathways of cytokines that are involved in the immune response.

Scientific Research Applications

• Anticancer Effects : A study investigated the cytotoxic effect of sulfonamide-derived isatins, including compounds similar to the requested chemical, on hepatocellular carcinoma cell lines. The compounds showed significant cytotoxicity and potential for cancer treatment, particularly for hepatocellular carcinoma (Eldeeb et al., 2022).

• Antimicrobial Activity : Another study synthesized derivatives related to the requested compound and evaluated their in vitro antibacterial and antifungal activities. These compounds exhibited considerable antimicrobial properties (Mahyavanshi, Shukla, & Parmar, 2017).

• Enzyme Inhibition : Compounds with structures similar to the requested chemical have been evaluated for their inhibitory effects on enzymes like acetylcholinesterase and butyrylcholinesterase, which are relevant in the context of Alzheimer's disease and other neurological conditions (Khalid et al., 2014).

• Memory Enhancement : A related compound was studied for its effects on memory enhancement in mice, indicating the potential use of such compounds in treating memory-related disorders (Li Ming-zhu, 2008).

• Polymerisation Catalyst : A study discussed the use of similar compounds as catalysts for the polymerization of methyl methacrylate, highlighting their utility in material science applications (Kim et al., 2014).

• Corrosion Inhibitors : Another application explored is in the field of corrosion science, where derivatives of such compounds were evaluated as corrosion inhibitors, showing promising results (Yıldırım & Cetin, 2008).